molecular formula C10H12Cl2O B8415860 3-(5-Chloro-2-methoxyphenyl)propyl chloride

3-(5-Chloro-2-methoxyphenyl)propyl chloride

Cat. No.: B8415860
M. Wt: 219.10 g/mol
InChI Key: APVWOENXHVYDTM-UHFFFAOYSA-N
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Description

3-(5-Chloro-2-methoxyphenyl)propyl chloride is a useful research compound. Its molecular formula is C10H12Cl2O and its molecular weight is 219.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12Cl2O

Molecular Weight

219.10 g/mol

IUPAC Name

4-chloro-2-(3-chloropropyl)-1-methoxybenzene

InChI

InChI=1S/C10H12Cl2O/c1-13-10-5-4-9(12)7-8(10)3-2-6-11/h4-5,7H,2-3,6H2,1H3

InChI Key

APVWOENXHVYDTM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)Cl)CCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

58.2 g of 3-(5-chloro-2-methoxyphenyl)propan-1-ol and 50 ml of thionyl chloride are stirred at 50° for 8 hours; the excess thionyl chloride is distilled off in vacuo and the residue is distilled under a high vacuum. 50.9 g of 3-(5-chloro-2-methoxyphenyl)propyl chloride of b.p. 87° to 95° under 0.005 mm Hg are obtained.
Quantity
58.2 g
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reactant
Reaction Step One
Quantity
50 mL
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reactant
Reaction Step One

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